N1-(4-fluorobenzyl)-N2-(2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl)oxalamide
Description
N1-(4-fluorobenzyl)-N2-(2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl)oxalamide, commonly known as FTY720, is a synthetic compound that has been extensively studied for its potential therapeutic applications. FTY720 is a sphingosine-1-phosphate receptor modulator that has been shown to have immunosuppressive and anti-inflammatory effects.
Scientific Research Applications
Asymmetric Synthesis
This compound can serve as a chiral intermediate in asymmetric synthesis. The presence of multiple aryl groups and the potential for enantiopure material production make it valuable for creating chiral molecules . These molecules are crucial for the development of pharmaceuticals where the chirality can significantly affect the drug’s efficacy and safety.
Catalysis
The compound’s structure allows it to be used in catalytic processes, particularly in asymmetric catalysis. It can act as a ligand for metals, facilitating reactions that produce chiral products . This is particularly important in the synthesis of complex organic molecules.
NMR Analysis
Due to its complex structure, the compound is suitable for nuclear magnetic resonance (NMR) analysis, which can provide insights into the molecular configuration and the electronic environment of atoms within the molecule . This information is vital for understanding the compound’s chemical behavior and potential interactions.
Biological Activity
Compounds with similar structures have shown a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties . While the specific activities of this compound need to be explored, its structural similarity suggests potential in these areas.
Optical Materials
Related compounds have been studied for their nonlinear optical (NLO) properties, which are essential for applications like frequency conversion and optical limiting . This compound could be investigated for similar optoelectronic applications.
Plant Hormone Synthesis
Indole derivatives are known to be precursors for plant hormones such as indole-3-acetic acid . This compound could potentially be used in the synthesis of such hormones, impacting agricultural research and applications.
properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-N'-(2-naphthalen-1-yl-2-pyrrolidin-1-ylethyl)oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26FN3O2/c26-20-12-10-18(11-13-20)16-27-24(30)25(31)28-17-23(29-14-3-4-15-29)22-9-5-7-19-6-1-2-8-21(19)22/h1-2,5-13,23H,3-4,14-17H2,(H,27,30)(H,28,31) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
URVVAWJPHQMTJX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(CNC(=O)C(=O)NCC2=CC=C(C=C2)F)C3=CC=CC4=CC=CC=C43 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26FN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(4-fluorobenzyl)-N2-(2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl)oxalamide | |
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